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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B1683317

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of STOCK2S-26016 in
Dimethyl Sulfoxide (DMSO), along with protocols for its preparation and use in research
settings. STOCK2S-26016 is a known inhibitor of the With-No-Lysine (WNK) signaling pathway,
playing a crucial role in cell migration, invasion, and ion transport studies.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of STOCK2S-26016 is presented in the
table below for easy reference.

Property Value Reference
Molecular Weight 333.38 g/mol [1]
Chemical Formula C20H19N302

CAS Number 332922-63-1 [1]

Purity =298% [1]

Solubility Data

STOCK2S-26016 exhibits high solubility in DMSO, making it a suitable solvent for preparing
stock solutions for in vitro and in vivo studies. The quantitative solubility data is summarized in
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the following table.

Maximum Maximum

Solvent Concentration Concentration Reference
(mM) (mg/mL)

DMSO 100 mM 33.34 mg/mL [1]

Ethanol 50 mM 16.67 mg/mL [1]

Experimental Protocols

Protocol for Preparation of a 100 mM STOCK2S-26016
Stock Solution in DMSO

This protocol outlines the steps to prepare a 100 mM stock solution of STOCK2S-26016 in
DMSO.

Materials:

STOCK2S-26016 (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or a clear vial wrapped in foll

Vortex mixer

Sonicator (optional)

Calibrated micropipettes
Procedure:
o Calculate the required mass of STOCK2S-26016:

o To prepare 1 mL of a 100 mM (0.1 M) stock solution, the required mass can be calculated
using the formula:
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= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 100 mmol/L x 0.001 L x 333.38 g/mol = 33.34 mg

Weigh STOCK2S-26016:

o Accurately weigh 33.34 mg of STOCK2S-26016 powder and transfer it to a sterile vial.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the vial containing the compound.

Dissolution:

o Cap the vial tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.
Gentle warming to 37°C can also aid in solubilization.[2][3]

Storage:

o Once fully dissolved, the stock solution should be stored at -20°C for long-term use.[1][2]
For frequent use, small aliquots can be stored at -20°C to avoid repeated freeze-thaw
cycles. When stored at -20°C in DMSO, the solution is stable for several months.[4]

Mechanism of Action and Signaling Pathway

STOCK2S-26016 is an inhibitor of the WNK signaling pathway.[1][5] It specifically inhibits the
binding of WNK1 and WNK4 to SPAK (STE20/SPS1-related proline/alanine-rich kinase), which
in turn prevents the phosphorylation of downstream transporters such as the Na-K-Cl
cotransporter (NKCC1) and the Na-Cl cotransporter (NCC).[1] This inhibition has been shown
to affect ion homeostasis and has implications for cancer cell migration and invasion. The I1Cso
for WNK signaling inhibition is 16 puM.[1]

Below is a diagram illustrating the WNK signaling pathway and the point of inhibition by
STOCK2S-26016.
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Caption: WNK signaling pathway and STOCK2S-26016 inhibition.

The following diagram illustrates the experimental workflow for preparing a stock solution of

STOCK2S-26016.
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Caption: Workflow for STOCK2S-26016 stock solution preparation.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1683317?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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